Cas no 60894-47-5 (L-Cysteine, N-[(1,1-dimethylethoxy)carbonyl]-S-(1-methylethyl)-)

• Product Name: L-Cysteine, N-[(1,1-dimethylethoxy)carbonyl]-S-(1-methylethyl)-
• CAS No: 60894-47-5
• MF: C₁₁H₂₁NO₄S
• MW: 263.353742361069
• CID: 1626234
• Update Time: 2024-09-11

L-Cysteine, N-[(1,1-dimethylethoxy)carbonyl]-S-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• L-Cysteine, N-[(1,1-dimethylethoxy)carbonyl]-S-(1-methylethyl)-
• Boc-S-isopropyl-L-cysteine

• Inchi： 1S/C11H21NO4S/c1-7(2)17-6-8(9(13)14)12-10(15)16-11(3,4)5/h7-8H,6H2,1-5H3,(H,12,15)(H,13,14)/t8-/m0/s1
• InChI Key： OBHDFGAPTKHVHN-QMMMGPOBSA-N
• SMILES： C(O)(=O)[C@H](CSC(C)C)NC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 263.11923

Experimental Properties

• Density: 1.136±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 406.1±40.0 °C(Predicted)
• PSA: 75.63
• pka: 3.58±0.10(Predicted)